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Compound of Interest

Compound Name: Cy3 diacid(diso3)

Cat. No.: B3067758 Get Quote

For Researchers, Scientists, and Drug Development Professionals.

Introduction
Cyanine 3 (Cy3) is a bright, orange-fluorescent dye widely used for covalently labeling

biomolecules in various research and diagnostic applications.[1][2] Its derivatives are

instrumental in fields like cellular imaging, immunofluorescence, flow cytometry, and ELISAs.[1]

The amine-reactive form of Cy3, typically an N-Hydroxysuccinimide (NHS) ester, is one of the

most common tools for labeling proteins and other molecules containing primary amines.[1]

This particular variant, a diacid or disulfonated Cy3 (often denoted as diso3 or sulfo-Cy3),

contains two sulfonate groups. This modification significantly increases the dye's water

solubility, which is highly advantageous for labeling proteins that may be sensitive to organic

solvents or prone to aggregation. The enhanced hydrophilicity also helps to reduce non-specific

binding and dye-dye interactions that can cause fluorescence quenching.

The fundamental chemistry involves the reaction of the Cy3 NHS ester with a primary amine

(—NH₂) on the target biomolecule, such as the ε-amino group of a lysine residue or the N-

terminus of a protein, to form a highly stable amide bond.[3] The reaction is highly dependent

on pH, with optimal conditions typically falling between pH 8.0 and 9.0.[4]
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The conjugation process is a nucleophilic acyl substitution reaction. The deprotonated primary

amine on the biomolecule acts as a nucleophile, attacking the carbonyl carbon of the NHS

ester. This leads to the formation of a stable amide bond linking the Cy3 dye to the protein and

the release of N-hydroxysuccinimide as a byproduct.
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Caption: Amine-reactive Cy3 NHS ester conjugation mechanism.

Experimental Workflow Overview
The overall process for labeling a biomolecule with amine-reactive Cy3 diacid follows a logical

sequence of preparation, reaction, purification, and characterization. Each step is critical for

achieving a well-defined, functional conjugate suitable for downstream applications.
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1. Preparation

2. Labeling Reaction

3. Purification

4. Characterization & Storage

Prepare Protein Sample
(Buffer exchange to amine-free buffer, pH 8.0-9.0)

Calculate Reagent Volumes
(Target a specific molar excess of dye)

Prepare Cy3-NHS Ester Stock
(Dissolve in anhydrous DMSO or DMF)

Incubate Mixture
(e.g., 1-2 hours at room temperature)

Remove Unconjugated Dye
(Size-exclusion chromatography, spin column, or dialysis)

Measure Absorbance
(At 280 nm and ~554 nm)

Calculate Degree of Labeling (DOL)

Store Conjugate
(Protect from light at 4°C or -20°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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